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Compound of Interest

Compound Name: 5-Propylfuran-2-carbaldehyde

Cat. No.: B087962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
5-Propylfuran-2-carbaldehyde. The information is compiled to assist researchers, scientists,
and professionals in drug development in minimizing risks and ensuring safe laboratory
practices when working with this compound.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the first step in
safe handling. The following table summarizes the key properties of 5-Propylfuran-2-
carbaldehyde.
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Property Value Reference
Molecular Formula CsH1002 [1]
Molecular Weight 138.16 g/mol [1]
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Hazard Identification and Classification

5-Propylfuran-2-carbaldehyde is a hazardous chemical. It is crucial to be aware of its
classifications to handle it appropriately. The following table outlines the hazard statements
associated with this compound based on available safety data sheets.

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin
Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Irritation H319: Causes serious eye irritation
Respiratory Sensitization H335: May cause respiratory irritation
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This information is based on data for structurally similar furan compounds, as specific GHS
classification for 5-Propylfuran-2-carbaldehyde was not consistently available in the search
results.

Experimental Protocols for Toxicological
Assessment

Detailed toxicological studies specifically for 5-Propylfuran-2-carbaldehyde were not found in
the public domain. However, the toxicological profile of furan and its derivatives is well-
documented by organizations like the National Toxicology Program (NTP). The methodologies
employed in these studies serve as a benchmark for assessing the potential toxicity of related
compounds.

Should a toxicological assessment of 5-Propylfuran-2-carbaldehyde be required, the
following experimental protocols, based on NTP guidelines for furan, would be relevant[2]:

a) Acute Toxicity Studies (LD50/LC50):

o Objective: To determine the single dose of the substance that is lethal to 50% of a test
population.

o Methodology:

o Animal Model: Typically, rats or mice of a specific strain (e.g., F344/N rats and B6C3F1
mice).

o Administration: The substance is administered via the intended route of human exposure
(e.g., oral gavage, dermal application, or inhalation).

o Dose Range: A range of doses is administered to different groups of animals.

o Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and
mortality.

o Data Analysis: Statistical methods are used to calculate the LD50 or LC50 value.

b) Subchronic and Chronic Toxicity Studies:
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» Objective: To evaluate the effects of repeated exposure to the substance over a longer
period (e.g., 90 days for subchronic, 2 years for chronic).

o Methodology:

Animal Model: As in acute studies.

o

o Administration: The substance is administered daily at various dose levels.

o Parameters Monitored: Body weight, food consumption, clinical observations, hematology,
clinical chemistry, and urinalysis are monitored throughout the study.

o Pathology: At the end of the study, a complete necropsy is performed, and organs are
examined histopathologically.

o Carcinogenicity Assessment (in chronic studies): Tissues are examined for the presence
of tumors.

c) Genetic Toxicology Studies:
» Objective: To assess the potential of the substance to cause genetic mutations.
» Methodology:

o Ames Test (Bacterial Reverse Mutation Assay): The substance is tested for its ability to
induce mutations in different strains of Salmonella typhimurium.

o In Vitro Mammalian Cell Gene Mutation Assay: The substance is tested for mutagenicity in
mammalian cell lines.

o In Vivo Micronucleus Assay: The substance is administered to animals (e.g., mice), and
their bone marrow cells are examined for chromosomal damage.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 5-Propylfuran-2-
carbaldehyde. The following diagram illustrates a logical workflow for its safe management.
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Preparation & Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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